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molecular formula C17H20F3NO5 B3000637 Diethyl 2-acetamido-2-[[4-(trifluoromethyl)phenyl]methyl]propanedioate CAS No. 114872-59-2

Diethyl 2-acetamido-2-[[4-(trifluoromethyl)phenyl]methyl]propanedioate

Cat. No. B3000637
CAS RN: 114872-59-2
M. Wt: 375.344
InChI Key: LXAJIJSLEAJJLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08933018B2

Procedure details

To a solution of diethyl 2-acetamido-2-(4-(trifluoromethyl)benzyl)malonate (LXII) (theoretical 0.125 mole) in acetone (400 mL) was added aq. 2 M NaOH (400 mL). The mixture was refluxed overnight before the solvent was removed under reduced pressure. The residue was taken up in water, washed with hexane (3×), acidified to pH=1 and filtered to produce 2-acetamido-3-(4-(trifluoromethyl)phenyl)propanoic acid (LXIII) as a white solid (25.8 g, 93.7 mmol, 75% yield after two steps).
Name
diethyl 2-acetamido-2-(4-(trifluoromethyl)benzyl)malonate
Quantity
0.125 mol
Type
reactant
Reaction Step One
Name
NaOH
Quantity
400 mL
Type
reactant
Reaction Step One
Name
acetone
Quantity
400 mL
Type
solvent
Reaction Step One
Name
2-acetamido-3-(4-(trifluoromethyl)phenyl)propanoic acid
Yield
75%

Identifiers

REACTION_CXSMILES
[C:1]([NH:4][C:5]([CH2:16][C:17]1[CH:22]=[CH:21][C:20]([C:23]([F:26])([F:25])[F:24])=[CH:19][CH:18]=1)(C(OCC)=O)[C:6]([O:8]CC)=[O:7])(=[O:3])[CH3:2].[OH-].[Na+]>CC(C)=O>[C:1]([NH:4][CH:5]([CH2:16][C:17]1[CH:18]=[CH:19][C:20]([C:23]([F:24])([F:25])[F:26])=[CH:21][CH:22]=1)[C:6]([OH:8])=[O:7])(=[O:3])[CH3:2] |f:1.2|

Inputs

Step One
Name
diethyl 2-acetamido-2-(4-(trifluoromethyl)benzyl)malonate
Quantity
0.125 mol
Type
reactant
Smiles
C(C)(=O)NC(C(=O)OCC)(C(=O)OCC)CC1=CC=C(C=C1)C(F)(F)F
Name
NaOH
Quantity
400 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
acetone
Quantity
400 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed overnight before the solvent
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
was removed under reduced pressure
WASH
Type
WASH
Details
washed with hexane (3×)
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Name
2-acetamido-3-(4-(trifluoromethyl)phenyl)propanoic acid
Type
product
Smiles
C(C)(=O)NC(C(=O)O)CC1=CC=C(C=C1)C(F)(F)F
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 75%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.